Cas no 2227953-37-7 ((1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol)

(1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol structure
2227953-37-7 structure
Product Name:(1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol
CAS No:2227953-37-7
MF:C11H15F3O
MW:220.231414079666
CID:6027638
PubChem ID:165885254
Update Time:2025-10-31

(1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol
    • (1S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol
    • EN300-1939482
    • 2227953-37-7
    • Inchi: 1S/C11H15F3O/c1-10(2)6-3-4-7(8(10)5-6)9(15)11(12,13)14/h4,6,8-9,15H,3,5H2,1-2H3/t6?,8?,9-/m0/s1
    • InChI Key: LJKZKWSLGQFVSK-DMBGQZSHSA-N
    • SMILES: FC([C@H](C1=CCC2CC1C2(C)C)O)(F)F

Computed Properties

  • Exact Mass: 220.10749958g/mol
  • Monoisotopic Mass: 220.10749958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

(1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1939482-0.05g
(1S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol
2227953-37-7
0.05g
$1129.0 2023-09-17
Enamine
EN300-1939482-0.1g
(1S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol
2227953-37-7
0.1g
$1183.0 2023-09-17
Enamine
EN300-1939482-0.25g
(1S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol
2227953-37-7
0.25g
$1235.0 2023-09-17
Enamine
EN300-1939482-0.5g
(1S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol
2227953-37-7
0.5g
$1289.0 2023-09-17
Enamine
EN300-1939482-1.0g
(1S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol
2227953-37-7
1g
$1343.0 2023-05-26
Enamine
EN300-1939482-2.5g
(1S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol
2227953-37-7
2.5g
$2631.0 2023-09-17
Enamine
EN300-1939482-5.0g
(1S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol
2227953-37-7
5g
$3894.0 2023-05-26
Enamine
EN300-1939482-10.0g
(1S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol
2227953-37-7
10g
$5774.0 2023-05-26
Enamine
EN300-1939482-1g
(1S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol
2227953-37-7
1g
$1343.0 2023-09-17
Enamine
EN300-1939482-5g
(1S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol
2227953-37-7
5g
$3894.0 2023-09-17

Additional information on (1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol

Introduction to (1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol (CAS No. 2227953-37-7)

The compound (1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol, identified by its CAS number 2227953-37-7, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it of significant interest in the development of novel therapeutic agents. The presence of a bicyclo3.1.1hept core combined with a trifluoroethyl group introduces distinctive electronic and steric characteristics that can influence its biological activity and interactions with biological targets.

In recent years, there has been growing interest in the exploration of bicyclic structures in drug discovery due to their potential to enhance binding affinity and selectivity. The bicyclo3.1.1hept scaffold, in particular, has been utilized in various pharmacophores due to its rigid conformation and ability to mimic certain biological binding pockets. The addition of a trifluoroethyl group further modulates the electronic properties of the molecule, introducing fluorine atoms that can improve metabolic stability and lipophilicity—key factors in drug design.

The stereochemistry of this compound, specifically the (1S) configuration at the chiral center, is another critical aspect that contributes to its unique properties. Chiral molecules often exhibit different biological activities depending on their stereoisomer, making the precise control of stereochemistry essential in pharmaceutical development. The (1S) configuration of (1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol may play a crucial role in its interaction with biological targets, influencing both efficacy and potential side effects.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The trifluoroethyl group in this molecule is a prime example of how fluorine atoms can be strategically incorporated into drug candidates to improve their overall pharmacological profile. This modification can prevent unwanted degradation pathways and increase the compound's resistance to enzymatic cleavage, thereby extending its half-life in vivo.

Additionally, the structural complexity of (1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol presents opportunities for further derivatization and optimization. Researchers have been exploring various strategies to modify such molecules to enhance their biological activity or reduce potential toxicity. For instance, functional groups adjacent to the bicyclic core or the trifluoroethyl moiety can be altered to fine-tune interactions with specific biological targets.

In the context of current pharmaceutical research, compounds like (1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol are being investigated for their potential applications in treating various diseases. The rigid structure provided by the bicyclo3.1.1hept framework allows for precise alignment with biological receptors, which is crucial for achieving high affinity and selectivity. Meanwhile, the electron-withdrawing effect of the fluorine atoms enhances binding interactions by increasing the electrophilicity of certain regions within the molecule.

The synthesis of such complex molecules also presents unique challenges that require advanced synthetic methodologies. Techniques such as asymmetric synthesis are often employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications where stereochemistry can significantly impact biological activity. The synthesis of the bicyclo3.1.1hept core typically involves multi-step reactions that require careful optimization to ensure high yields and minimal racemization.

Furthermore, computational studies have played an increasingly important role in understanding the behavior of these molecules both in vitro and in silico. Molecular modeling techniques allow researchers to predict how these compounds might interact with biological targets before conducting expensive experimental trials. This approach not only accelerates the drug discovery process but also helps in identifying promising candidates that warrant further investigation.

As our understanding of molecular interactions continues to evolve, compounds like (1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2,2-trifluoroethan-1-ol will remain at the forefront of pharmaceutical research due to their unique structural features and potential therapeutic applications. The combination of a bicyclic scaffold with fluorinated substituents offers a rich chemical space for innovation,and ongoing studies are likely to uncover new ways in which these molecules can be harnessed for medical purposes.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent